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Compound of Interest

Compound Name: Anazolene sodium

Cat. No.: B086006 Get Quote

Essential guidance for researchers, scientists, and drug development professionals on the safe

and compliant disposal of Anazolene sodium.

This document provides a comprehensive operational plan for the proper disposal of

Anazolene sodium, a diagnostic aid used for blood volume and cardiac output determination.

Adherence to these procedures is critical for ensuring laboratory safety, environmental

protection, and regulatory compliance. The information presented is based on the classification

of Anazolene sodium as a non-hazardous chemical for shipping and research purposes.

However, it is imperative to consult with your institution's Environmental Health and Safety

(EHS) department to confirm its classification and disposal requirements according to local,

state, and federal regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Anazolene sodium with care.

Although it is classified as non-hazardous for shipping, good laboratory practices should

always be observed.

Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and

nitrile gloves.

Handling:
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Avoid generating dust when handling the solid form of Anazolene sodium.

In case of a spill, prevent dust dispersion. Collect the spilled material using a damp cloth or a

filtered vacuum and place it in a sealed container for disposal.

Step-by-Step Disposal Procedures
The appropriate disposal method for Anazolene sodium depends on its physical state (solid or

aqueous solution) and the specific regulations of your institution.

For Solid Anazolene Sodium Waste:
Waste Collection:

Collect all solid Anazolene sodium waste, including contaminated items like weighing

boats and paper, in a designated, compatible, and leak-proof container.

The container should be clearly labeled.

Labeling:

Label the waste container as "Non-Hazardous Chemical Waste" and clearly indicate

"Anazolene sodium."

Include the date of accumulation.

Storage:

Store the sealed waste container in a designated waste accumulation area, away from

incompatible materials.

Disposal:

Arrange for the disposal of the container through your institution's EHS department or their

designated waste management contractor. Do not dispose of solid Anazolene sodium in

the regular trash.

For Aqueous Solutions of Anazolene Sodium:
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Drain disposal of aqueous solutions of non-hazardous chemicals may be permissible under

specific conditions. However, you must verify this with your institution's EHS department before

proceeding. The NIH Drain Discharge Guide, for instance, does not list Anazolene sodium as

an approved chemical for drain disposal.

If Drain Disposal is Permitted by Your Institution:

Verification:

Confirm with your EHS department that Anazolene sodium solutions are approved for

drain disposal.

Ensure the solution does not contain any other hazardous materials.

Dilution:

Dilute the Anazolene sodium solution with a large amount of water. A general guideline is

to aim for a concentration of less than 1%.

Disposal:

Slowly pour the diluted solution down the drain with the cold water tap running.

Continue to run the water for several minutes after the solution has been poured to ensure

it is thoroughly flushed from the plumbing system.

If Drain Disposal is Not Permitted:

Waste Collection:

Collect the aqueous waste in a clearly labeled, sealed, and compatible container.

Labeling:

Label the container as "Non-Hazardous Aqueous Waste" and specify the contents as

"Anazolene sodium solution" with its approximate concentration.

Disposal:
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Dispose of the container through your institution's EHS department.

Quantitative Data Summary
Property Value

Chemical Formula C₂₆H₁₆N₃Na₃O₁₀S₃

Molecular Weight 695.57 g/mol

Appearance Solid powder

Shipping Classification
Shipped under ambient temperature as a non-

hazardous chemical.[1]

Anazolene Sodium Disposal Workflow
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Caption: Decision workflow for the proper disposal of Anazolene sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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